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Compound of Interest

Compound Name: Di-sec-butyl succinate

Cat. No.: B1593819

For Immediate Release

This technical guide offers an in-depth exploration of di-sec-butyl succinate, a significant
organic compound, for an audience of researchers, scientists, and professionals in drug
development. The guide details its molecular structure, chemical formula, synthesis, and
applications, providing a crucial resource for its utilization in scientific and industrial contexts.

Core Molecular Attributes

Di-sec-butyl succinate is chemically identified as dibutan-2-yl butanedioate.[1] Its
fundamental characteristics are summarized below:

Attribute Value

Molecular Formula C12H2204

Molecular Weight 230.30 g/mol [1]

CAS Number 626-31-3[1][2]

Appearance Colorless liquid with a mild odor[3]

The branched structure of the sec-butyl groups in di-sec-butyl succinate influences its
physical properties, such as reactivity and solubility, distinguishing it from its linear isomer, di-n-
butyl succinate.[2]
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Molecular Structure and Isomerism

The molecular structure of di-sec-butyl succinate consists of a central succinate
(butanedioate) core esterified with two sec-butyl alcohol molecules. The presence of two chiral
centers in the sec-butyl groups gives rise to stereocisomerism.

Canonical SMILES:CCC(C)OC(=0)CCC(=0)OC(C)CC
INChl Key:PJZURRKQOJYGAU-UHFFFAOYSA-N[2]

The structural characteristics of di-sec-butyl succinate are crucial in determining its chemical
behavior and suitability for various applications.

Synthesis and Production

The primary method for synthesizing di-sec-butyl succinate is through the esterification of
succinic acid with sec-butanol.[2][3] This reaction is typically catalyzed by an acid, such as
sulfuric acid, and driven to completion by removing the water byproduct.[3]

Alternative synthesis routes include:

o Transesterification: The reaction of a simple dialkyl succinate, like dimethyl succinate, with
sec-butanol.[2]

» Microwave-Assisted Synthesis: A modern technique that can improve reaction rates and
yields.[3]

These methods allow for the production of di-sec-butyl succinate for various industrial and
research needs.

Physicochemical Properties

The physical and chemical properties of di-sec-butyl succinate are essential for its handling,
storage, and application.
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Property Value

Boiling Point 252.6 °C at 760 mmHg[4]
Density 0.982 g/cm?3[4]

Flash Point 253.00 °F (122.78 °C)[5]

Low solubility in water; soluble in organic

Solubilit
Y solvents.[6]

Spectroscopic Analysis
The structural elucidation of di-sec-butyl succinate is confirmed through various

spectroscopic techniques, which provide detailed information about its molecular framework.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are used to

determine the precise arrangement of atoms within the molecule.[1]

« Infrared (IR) Spectroscopy: IR spectra reveal the presence of functional groups, particularly
the characteristic ester carbonyl stretch.[1]

e Mass Spectrometry (MS): GC-MS is employed to determine the molecular weight and
fragmentation patterns of the compound.[1]

Applications in Science and Industry

Di-sec-butyl succinate's properties make it a versatile compound with several applications:

» Plasticizer: It is used in polymer formulations to enhance flexibility and durability in coatings,

adhesives, and sealants.[4]

o Chemical Intermediate: It serves as a precursor in the synthesis of other organic
compounds, including biodegradable polymers like poly(butylene succinate) (PBS).[2]

« Internal Electron Donor: In the field of polymer chemistry, derivatives of di-sec-butyl
succinate are utilized as internal electron donors in Ziegler-Natta catalysts for olefin
polymerization, influencing the stereospecificity of the process.[2]
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Safety and Handling

Proper safety protocols are necessary when handling di-sec-butyl succinate. It is
recommended to handle the compound in a well-ventilated area and to use appropriate
personal protective equipment (PPE), including safety goggles and gloves. Store in a tightly
closed container in a cool, dry place.

Visualization of Key Concepts
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Caption: A diagram illustrating the interconnected aspects of di-sec-butyl succinate, from its
fundamental structure to its practical applications and safety considerations.
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Caption: A simplified workflow of the common esterification process for synthesizing di-sec-
butyl succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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